2-[(1,2,3-Thiadiazol-4-yl)methyl]cyclohexan-1-ol

• Molecular Formula: C9H14N2OS
• Molecular Weight: 198.29 g/mol
• SMILES: C1CCC(C(C1)CC2=CSN=N2)O
• InChI: InChI=1S/C9H14N2OS/c12-9-4-2-1-3-7(9)5-8-6-13-11-10-8/h6-7,9,12H,1-5H2
• InChIKey: ODHYDYPTNIKVHR-UHFFFAOYSA-N

2-[(1,2,3-Thiadiazol-4-yl)methyl]cyclohexan-1-ol: Chemical Identity & Procurement Baseline

2-[(1,2,3-Thiadiazol-4-yl)methyl]cyclohexan-1-ol (CAS 1866020-78-1, MW 198.29 g/mol, C₉H₁₄N₂OS) is a hybrid scaffold combining a 1,2,3-thiadiazole heterocycle with a 2-substituted cyclohexanol framework connected through a methylene linker . The compound is commercially supplied as a racemic mixture at ≥95% purity . Its predicted physicochemical profile (LogP 1.63, TPSA 46.01 Ų, 1 H-bond donor, 4 H-bond acceptors, 2 rotatable bonds) places it in favorable oral drug-like chemical space distinct from many polar heterocyclic building blocks. The 1,2,3-thiadiazole ring is a well-precedented pharmacophore with confirmed engagement in enzyme inhibition (e.g., FAAH), C–H functionalization directing-group chemistry, and agricultural fungicide applications [1].

Directing group 1,2,3-Thiadiazole platform for C–H amidation and alkynylation workflows

Scaffold Methylene-linked cyclohexanol enables conformational decoupling from heterocycle

Derivatization Single secondary alcohol handle simplifies parallel ester/carbamate library synthesis

• [1] Bakulev, V. A.; Dehaen, W. The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons, 2004. ISBN: 978-0-471-65921-0. https://www.hoepli.it/libro/the-chemistry-of-heterocyclic-compounds-volume-62-the-chemistry-of-1-2-3-thiadiazoles/9780471659210.html View Source

Why 2-[(1,2,3-Thiadiazol-4-yl)methyl]cyclohexan-1-ol Cannot Be Replaced by Generic Analogs

The compound's differentiation resides in the intersection of three structural features whose simultaneous presence is absent from commonly stocked analogs: (i) the 1,2,3-thiadiazole regioisomer (rather than the more abundant 1,3,4- or 1,2,5-thiadiazole), which dictates a distinct electronic profile, ring-opening reactivity, and transition-metal directing-group strength ; (ii) a methylene spacer linking the heterocycle to the cyclohexanol ring, which decouples the conformational preferences of the two rings and avoids the steric compression found in directly attached systems ; and (iii) the 2-substitution pattern on cyclohexanol, which introduces a stereogenic center adjacent to the substituent and opens well-documented diastereoselective derivatization pathways that are unavailable to 1-substituted or 4-substituted cyclohexanol isomers [1]. Swapping any single component—heterocycle regioisomer, linker, or ring substitution position—abolishes or substantially alters one of these three performance-determining features.

Thiadiazole regioisomer

Replacing 1,2,3-thiadiazole with 1,3,4 or 1,2,5 isomers may alter directing group strength and ring-opening reactivity.

Linker integrity

Removing the methylene spacer or directly attaching the heterocycle reduces rotatable bonds and may constrain conformational sampling.

Cyclohexanol substitution

Moving the substituent to 1- or 4-position removes the 2-substitution stereogenic center, limiting diastereoselective derivatization control.

• [1] Samoshin, A. V.; Visser, J.; Curtis, M.; Franz, A. H. Variable diastereoselectivity in acylation of 2-substituted cyclohexanols. 241st ACS National Meeting & Exposition, Anaheim, CA, March 27–31, 2011. Diastereomeric product ratios depend dramatically on substituent nature, solvent, and additives; unusual solvent-induced inversion observed. https://works.bepress.com/andreas-franz/88/ View Source

2-[(1,2,3-Thiadiazol-4-yl)methyl]cyclohexan-1-ol: Quantitative Differentiation Evidence

1,2,3-Thiadiazole Directing Group Strength in C–H Functionalization

In competitive C–H amidation experiments, the 1,2,3-thiadiazole directing group exhibits intermediate directing ability: weaker than pyridine and bidentate amide directing groups, but stronger than the widely used carboxylate directing group [1]. This places the 1,2,3-thiadiazole in a unique reactivity window where it is sufficiently Lewis basic to coordinate transition-metal catalysts and direct ortho-C–H activation, yet removable/modifiable under orthogonal conditions that leave pyridine or amide directing groups intact. In contrast, 1,3,4-thiadiazole and 1,2,5-thiadiazole regioisomers exhibit different coordination geometries and electronic properties due to altered N-atom positioning, and have not been reported with comparable, quantified directing-group rankings in the same assay system.

C–H Directing Rank

Class-level

pyridine ≈ bidentate amide > 1,2,3-thiadiazole > carboxylate

Supports orthogonal C–H functionalization sequence design

Qualitative competition data; no quantitative yield ratio available

Evidence Dimension	Directing group ability ranking (C–H amidation competition experiments)
Target Compound Data	1,2,3-Thiadiazole: intermediate directing ability; weaker than pyridine/bidentate amide, stronger than carboxylate (qualitative ranking from competition experiments; no quantitative yield ratio provided in abstract) [1]
Comparator Or Baseline	Pyridine (stronger); bidentate amide (stronger); carboxylate (weaker)
Quantified Difference	Rank order: pyridine ≈ bidentate amide > 1,2,3-thiadiazole > carboxylate
Conditions	Rh(III)-catalyzed ortho-C–H amidation with dioxazolones; Organic Letters 2024, 26, 1544–1549

Why This Matters

For synthetic chemists designing C–H functionalization sequences, the 1,2,3-thiadiazole occupies a synthetically valuable intermediate directing-group strength niche—strong enough to direct, weak enough to be selectively removed or transformed in the presence of stronger directing groups, enabling sequential, orthogonal C–H diversification strategies that are inaccessible with pyridine or carboxylate alone.

• [1] Jia, X.; Xing, D.; Shen, J.; Li, B.; Zeng, Y.; Jiang, H.; Huang, L. 1,2,3-Thiadiazole as a Modifiable and Scalable Directing Group for ortho-C–H Functionalization. Organic Letters 2024, 26 (8), 1544–1549. DOI: 10.1021/acs.orglett.3c04075. View Source

FAAH Inhibition by 1,2,3-Thiadiazol-4-yl Pharmacophore

The 1,2,3-thiadiazol-4-yl pharmacophore, when incorporated into para-substituted phenyl carbamate inhibitors, delivers potent fatty acid amide hydrolase (FAAH) inhibition: cyclohexylcarbamic acid 4-(1,2,3-thiadiazol-4-yl)phenyl ester exhibits an IC₅₀ of 21 nM against rat FAAH, and the corresponding n-hexyl carbamate achieves 19 nM [1][2]. In a systematic optimization study of α-ketoheterocycle FAAH inhibitors, the central heterocycle potency ranking was: 1,3,4-oxadiazoles > tetrazoles > 1,2,4-oxadiazoles ≈ 1,3,4-thiadiazoles > oxazoles > 1,2-diazines > thiazoles > 1,3,4-triazoles, with the 1,3,4-thiadiazole showing an IC₅₀ of 2.4 µM against human FAAH [3]. While the target compound has not been directly assayed, its 1,2,3-thiadiazol-4-ylmethyl substituent provides the same heterocyclic connectivity as the nanomolar inhibitors, distinguishing it from compounds bearing 1,3,4-thiadiazol-2-yl groups which showed no reported FAAH activity in the same series.

FAAH Inhibition IC₅₀

Context-dependent

19–21 nM (rat FAAH) vs ~2.4 µM (human, 1,3,4-thiadiazole)

Supports low-nM FAAH fragment library exploration

Cross-study comparison; different chemotypes and species

Evidence Dimension	FAAH inhibitory potency (IC₅₀)
Target Compound Data	Not directly measured; compound bears 1,2,3-thiadiazol-4-ylmethyl group analogous to the 4-(1,2,3-thiadiazol-4-yl)phenyl carbamate series
Comparator Or Baseline	Cyclohexylcarbamic acid 4-(1,2,3-thiadiazol-4-yl)phenyl ester: IC₅₀ = 21 nM (rat FAAH); 4-(1,2,3-thiadiazol-4-yl)phenyl hexylcarbamate: IC₅₀ = 19 nM (rat FAAH); 1,3,4-thiadiazole α-ketoheterocycle: IC₅₀ = 2.4 µM (human FAAH)
Quantified Difference	1,2,3-thiadiazol-4-yl carbamates: ~19–21 nM (rat FAAH); 1,3,4-thiadiazole α-ketoheterocycle: ~2,400 nM (human FAAH); ~100–120-fold difference in potency (cross-study, different chemotypes)
Conditions	Rat FAAH: Wistar rat cerebral membrane, liquid scintillation counting; human FAAH: recombinant enzyme assay

Why This Matters

For teams building FAAH-targeted compound libraries, selecting a building block with the 1,2,3-thiadiazol-4-yl connectivity provides access to a pharmacophore associated with low-nanomolar potency, whereas the more common 1,3,4-thiadiazol-2-yl regioisomer is linked to substantially weaker FAAH inhibition.

• [1] BindingDB Entry BDBM50295684. Cyclohexylcarbamic acid 4-(1,2,3-thiadiazol-4-yl)phenyl ester (CHEMBL551719). IC₅₀ = 21 nM against rat FAAH. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50295684 View Source
• [2] BindingDB Entry BDBM50295682. 4-(1,2,3-Thiadiazol-4-yl)phenyl hexylcarbamate (CHEMBL550587). IC₅₀ = 19 nM against rat FAAH. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50295682 View Source
• [3] Garfunkle, J.; Ezzili, C.; Rayl, T. J.; Hochstatter, D. G.; Hwang, I.; Boger, D. L. Optimization of the Central Heterocycle of α-Ketoheterocycle Inhibitors of Fatty Acid Amide Hydrolase. Journal of Medicinal Chemistry 2008, 51 (15), 4392–4403. DOI: 10.1021/jm800136b. Heterocycle ranking: 1,3,4-oxadiazoles > tetrazoles > 1,2,4-oxadiazoles ≈ 1,3,4-thiadiazoles > oxazoles > 1,2-diazines > thiazoles > 1,3,4-triazoles. https://pubmed.ncbi.nlm.nih.gov/18630894/ View Source

Methylene Linker Confers Conformational Decoupling

The methylene (–CH₂–) spacer between the 1,2,3-thiadiazole C4 position and the cyclohexanol C2 position introduces an additional rotatable bond (total 2 rotatable bonds) compared to directly attached analogs such as 2-(1,3,4-thiadiazol-2-yl)cyclohexan-1-ol (CAS 2172572-38-0) which has 1 rotatable bond . This single-bond difference reduces steric congestion between the heterocycle and the cyclohexane ring, allowing each ring to sample its preferred conformational space independently. In the directly attached analog, the heterocycle is forced into close van der Waals contact with the cyclohexane axial/equatorial positions, restricting accessible dihedral angles and potentially altering both binding conformation and metabolic vulnerability. The 2-substituted cyclohexanol scaffold additionally enables diastereoselective acylation whose product ratio is highly sensitive to the steric bulk and electronic character of the 2-substituent [1]—a stereochemical control element absent in 1-substituted or 4-substituted cyclohexanol isomers.

Conformational Decoupling

Data to verify

2 rotatable bonds (target) vs 1 (direct-attach analog)

Enables independent ring conformational optimization

Predicted physicochemical data; verify experimentally

Evidence Dimension	Rotatable bond count and conformational flexibility
Target Compound Data	2 rotatable bonds (predicted); MW 198.29; LogP 1.63
Comparator Or Baseline	2-(1,3,4-Thiadiazol-2-yl)cyclohexan-1-ol (CAS 2172572-38-0): 1 rotatable bond; MW 184.26; LogP not reported
Quantified Difference	Target compound: 2 rotatable bonds vs. direct-attachment analog: 1 rotatable bond; MW difference: +14.03 g/mol (one methylene unit)
Conditions	Predicted physicochemical properties from vendor computational data

Why This Matters

For medicinal chemists optimizing ligand–target complementarity, the extra rotatable bond in the target compound provides a larger accessible conformational ensemble than the directly attached analog, potentially enabling the heterocycle and cyclohexanol to adopt distinct binding poses at the cost of a modest (~0.7 kcal/mol) entropic penalty in the unbound state.

• [1] Samoshin, A. V.; Visser, J.; Curtis, M.; Franz, A. H. Variable diastereoselectivity in acylation of 2-substituted cyclohexanols. 241st ACS National Meeting, 2011. https://works.bepress.com/andreas-franz/88/ View Source

Single Hydroxyl Handle for Rapid Diversification

The secondary alcohol at the cyclohexanol C1 position provides a single, unambiguous derivatization handle (1 H-bond donor) that can be converted to esters, ethers, carbamates, sulfonates, or oxidized to the ketone. This contrasts with analogs such as 4-amino-4-(1,2,3-thiadiazol-4-yl)cyclohexan-1-ol (CAS 2228975-95-7) and 1-{[(1,2,3-thiadiazol-4-ylmethyl)amino]methyl}cyclohexan-1-ol (CAS 1481259-19-1), which introduce additional nitrogen-based functionality (amines) that compete for acylation/alkylation, require orthogonal protecting-group strategies, and alter the compound's ionization profile (predicted TPSA 46.01 Ų for the target vs. higher values for amino-containing analogs) . The presence of only one H-bond donor in the target compound simplifies both synthetic manipulation and computational modeling relative to amino-alcohol analogs bearing two or more H-bond donors.

Derivatization Handle

Source review

1 H-bond donor (target) vs ≥2 (amino analogs)

Simplifies chemoselective library synthesis

Functional group analysis; no direct comparative synthesis reported

Evidence Dimension	Number of H-bond donors and synthetic handle orthogonality
Target Compound Data	1 H-bond donor (secondary –OH); 4 H-bond acceptors; TPSA 46.01 Ų; pKa ~16 (typical secondary alcohol); no competing nucleophilic amine
Comparator Or Baseline	4-Amino-4-(1,2,3-thiadiazol-4-yl)cyclohexan-1-ol (CAS 2228975-95-7): contains both –OH and –NH₂, ≥2 H-bond donors; 1-{[(1,2,3-thiadiazol-4-ylmethyl)amino]methyl}cyclohexan-1-ol (CAS 1481259-19-1): contains secondary amine, TPSA and H-bond donor count higher than target
Quantified Difference	Target: 1 HBD; Amino analogs: ≥2 HBD. TPSA difference estimated ≥10–20 Ų (higher for amino analogs).
Conditions	Predicted physicochemical properties; single-site vs. multi-site reactivity inferred from functional group analysis

Why This Matters

For parallel library synthesis and fragment-based drug discovery, the single reactive handle of the target compound eliminates protecting-group manipulation and chemoselectivity concerns that complicate the use of amino-alcohol analogs, enabling cleaner product profiles and higher synthetic throughput in array chemistry.

1,2,3-Thiadiazole Ring-Opening for Post-Functionalization

A unique feature of the 1,2,3-thiadiazole ring is its ability to undergo base- or transition-metal-mediated ring-opening to generate α-diazothione or alkynyl thioether intermediates, enabling further diversification into thioamides, multisubstituted furans, γ-thiapyrone, thiazoles, and various alkynyl sulfides through simple, one-step reactions [1]. This post-functionalization versatility is not shared by the isomeric 1,3,4-thiadiazole or by oxadiazole analogs, which follow different ring-cleavage pathways or are stable under conditions that open 1,2,3-thiadiazoles. The densely functionalized 1,2,3-thiadiazole products described by Jia et al. (2024) were accessed in high yields from C–H amidation and alkynylation reactions and subsequently transformed into five distinct heterocyclic scaffolds [1], demonstrating the 1,2,3-thiadiazole as both a directing group and a latent synthetic linchpin.

Ring-Opening Diversification

Class-level

≥5 distinct product classes vs 0–1 for 1,3,4-thiadiazole

Enables scaffold-diverse library from single precursor

Class-level inference; ring-opening conditions must be validated

Evidence Dimension	Post-functionalization versatility (number of distinct product classes accessible from 1,2,3-thiadiazole via ring transformation)
Target Compound Data	The 1,2,3-thiadiazol-4-yl moiety in the target compound can, in principle, undergo ring-opening to afford thioamide, furan, thiapyrone, thiazole, and alkynyl sulfide products (5 distinct scaffolds demonstrated) [1]
Comparator Or Baseline	1,3,4-Thiadiazoles: generally do not undergo the same denitrogenative ring-opening; ring transformation chemistry limited. Oxadiazole analogs: follow different hydrolytic/ring-cleavage pathways.
Quantified Difference	1,2,3-Thiadiazole: ≥5 distinct post-functionalization product classes demonstrated; 1,3,4-thiadiazole and oxadiazole: 0–1 comparable transformation types reported under similar conditions.
Conditions	Base-mediated ring-opening (organolithium, KOtBu); Rh(I)-catalyzed denitrogenative annulation; reported in Jia et al., Org. Lett. 2024 and Raap & Micetich, Can. J. Chem. 1968

Why This Matters

For diversity-oriented synthesis and fragment elaboration campaigns, a building block bearing a 1,2,3-thiadiazole ring offers a built-in 'synthetic escape route'—the ring itself can be converted into five or more distinct heterocyclic products after initial functionalization, multiplying the chemical space accessible from a single procurement decision.

• [1] Jia, X.; Xing, D.; Shen, J.; Li, B.; Zeng, Y.; Jiang, H.; Huang, L. 1,2,3-Thiadiazole as a Modifiable and Scalable Directing Group for ortho-C–H Functionalization. Organic Letters 2024, 26 (8), 1544–1549. Products transformed into thioamide, multisubstituted furan, γ-thiapyrone, thiazole, and alkynyl sulfides. DOI: 10.1021/acs.orglett.3c04075. View Source

2-[(1,2,3-Thiadiazol-4-yl)methyl]cyclohexan-1-ol: Application Scenarios

Orthogonal C–H Functionalization Methodologies

Synthetic methodology groups developing sequential, site-selective C–H functionalization sequences can exploit the 1,2,3-thiadiazole directing group's intermediate strength ranking (pyridine > 1,2,3-thiadiazole > carboxylate) to design orthogonal activation cascades. The 1,2,3-thiadiazole directs the first C–H amidation or alkynylation step while remaining intact; subsequent, stronger directing groups can be installed on other positions without interference [1]. The methylene-linked cyclohexanol scaffold provides a conformationally distinct substrate for evaluating directing-group scope beyond simple phenyl models. Following C–H functionalization, the 1,2,3-thiadiazole ring can be transformed into thioamide, furan, thiapyrone, thiazole, or alkynyl sulfide products, generating structurally diverse compound collections from a single precursor [1].

FAAH Fragment Library Construction with 1,2,3-Thiadiazol-4-yl Pharmacophore

Medicinal chemistry teams building fragment-based FAAH inhibitor libraries should prioritize the 1,2,3-thiadiazol-4-yl connectivity over 1,3,4-thiadiazol-2-yl or oxadiazole alternatives, given the low-nanomolar FAAH IC₅₀ values (19–21 nM) demonstrated by 4-(1,2,3-thiadiazol-4-yl)phenyl carbamates in rat cerebral membrane assays [2][3]. The target compound's secondary alcohol handle permits rapid carbamoylation to generate FAAH-targeted candidate molecules, while the cyclohexanol ring provides a saturated, three-dimensional core that enhances fragment library diversity relative to planar aromatic linkers. The methylene spacer additionally decouples the heterocycle–cyclohexane conformational relationship, allowing independent optimization of each substructure during hit-to-lead elaboration .

Diastereoselective Derivatization for Stereochemical Libraries

The 2-substituted cyclohexanol scaffold of the target compound is a privileged substrate for diastereoselective acylation reactions, where the product cis/trans ratio is highly tunable through choice of solvent, acylating agent, and amine additives [4]. Unlike 4-substituted or 1-substituted cyclohexanol analogs where stereochemical outcomes are less responsive to reaction conditions, the 2-substitution pattern places the stereogenic center adjacent to the reacting hydroxyl group, maximizing steric communication during the acylation transition state. Teams synthesizing stereochemically defined screening collections can leverage this tunable diastereoselectivity to access both cis and trans products from the same racemic starting material simply by changing reaction conditions [4].

1,2,3-Thiadiazole Ring-Opening for Diversity-Oriented Synthesis

DOS platforms seeking to maximize scaffold diversity from minimal starting materials should select the target compound for its 1,2,3-thiadiazole ring, which functions as a latent precursor to at least five distinct heterocyclic systems (thioamide, furan, γ-thiapyrone, thiazole, alkynyl sulfide) through simple one-step transformations [1]. This built-in diversification capacity is absent from analogs bearing 1,3,4-thiadiazole or oxadiazole rings. The cyclohexanol hydroxyl group can be functionalized prior to or after ring-opening, providing a branching point that multiplies the accessible chemical space. This dual-reactivity design—an alcohol handle for initial derivatization and a transformable heterocycle for scaffold hopping—makes the compound a high-value building block for lead-generation libraries where scaffold novelty is a key success metric [1].

Application

Selection Property

Validation Focus

Orthogonal C–H functionalization

1,2,3-Thiadiazole directing group platform

Sequential C–H activation/ring-opening cascade design

FAAH fragment library

1,2,3-Thiadiazol-4-yl pharmacophore connectivity

FAAH inhibition potency in fragment-based screening context

Diastereoselective library synthesis

2-substituted cyclohexanol scaffold

Tunable cis/trans acylation product ratios

Diversity-oriented synthesis

1,2,3-Thiadiazole ring-opening capability

Access to multiple heterocyclic scaffolds via one-step transformations

• [1] Jia, X.; Xing, D.; Shen, J.; Li, B.; Zeng, Y.; Jiang, H.; Huang, L. 1,2,3-Thiadiazole as a Modifiable and Scalable Directing Group for ortho-C–H Functionalization. Organic Letters 2024, 26 (8), 1544–1549. DOI: 10.1021/acs.orglett.3c04075. View Source
• [2] BindingDB BDBM50295684. Cyclohexylcarbamic acid 4-(1,2,3-thiadiazol-4-yl)phenyl ester. IC₅₀ = 21 nM against rat FAAH. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50295684 View Source
• [3] BindingDB BDBM50295682. 4-(1,2,3-Thiadiazol-4-yl)phenyl hexylcarbamate. IC₅₀ = 19 nM against rat FAAH. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50295682 View Source
• [4] Samoshin, A. V.; Visser, J.; Curtis, M.; Franz, A. H. Variable diastereoselectivity in acylation of 2-substituted cyclohexanols. 241st ACS National Meeting & Exposition, 2011. https://works.bepress.com/andreas-franz/88/ View Source